Talopram hydrochloride
Overview
Description
Talopram is a selective norepinephrine reuptake inhibitor (SNRI) that is structurally similar to citalopram and melitracen . It was researched in the 1960s and 1970s but was never marketed .
Molecular Structure Analysis
The molecular formula of Talopram hydrochloride is C20H26ClNO . Its average molecular weight is 331.88 . The structure is closely related to citalopram .
Physical And Chemical Properties Analysis
Scientific Research Applications
I will now provide a comprehensive analysis of the scientific research applications of Talopram hydrochloride, focusing on six unique applications. Each application will be detailed in its own section with a clear and descriptive heading.
Neuropharmacology Research
Talopram hydrochloride has been studied as a selective norepinephrine reuptake inhibitor (NRI). It is structurally similar to citalopram and melitracen and was researched in the 1960s and 1970s for the management of depression . Although it was never marketed, its properties make it a subject of interest in neuropharmacological research, particularly in understanding the mechanisms of action of NRIs and their potential therapeutic effects.
Radioligand Development for PET Scans
Research has been conducted on using Talopram hydrochloride as a radioligand in positron emission tomography (PET) scans. Studies have evaluated [C-11]talopram and [C-11]talsupram as radioligands to measure brain regional differences in uptake . This application is crucial for neuroimaging studies that aim to visualize and quantify neurotransmitter systems.
Comparative Studies with SSRIs
Talopram hydrochloride’s role as an NRI makes it a point of comparison with selective serotonin reuptake inhibitors (SSRIs) in clinical studies. It serves as a reference compound in research assessing the effects of SSRIs versus placebos or other interventions for major depressive disorder .
Adjunctive Therapy Research
Although Talopram itself is not used clinically, it can be referenced in studies exploring the efficacy of other drugs as adjunctive therapy to common antidepressants like citalopram. For instance, research on empagliflozin as an adjunctive therapy mentions Talopram hydrochloride as a related compound .
Safety and Hazards
Mechanism of Action
Target of Action
Talopram hydrochloride is a selective norepinephrine reuptake inhibitor (NRI) . Its primary target is the norepinephrine transporter (NET), which is responsible for the reuptake of norepinephrine (also known as noradrenaline) from the synaptic cleft back into the presynaptic neuron .
Mode of Action
Talopram hydrochloride binds to the norepinephrine transporter, inhibiting the reuptake of norepinephrine. This leads to an increase in the concentration of norepinephrine in the synaptic cleft, which can then bind to and activate post-synaptic norepinephrine receptors . This results in enhanced noradrenergic neurotransmission .
Biochemical Pathways
Norepinephrine is involved in various physiological processes, including attention, response to stress, and regulation of mood .
Pharmacokinetics
It is known that the pharmacokinetics of drugs in this class can be influenced by factors such as absorption, distribution, metabolism, and excretion . For example, citalopram, a drug structurally similar to talopram, has linear pharmacokinetics and is mainly metabolized in the liver, with a mean terminal half-life of about 35 hours .
Result of Action
The primary result of talopram hydrochloride’s action is an increase in noradrenergic neurotransmission due to the inhibition of norepinephrine reuptake . This can lead to changes in mood, attention, and response to stress .
Action Environment
The action, efficacy, and stability of talopram hydrochloride, like other drugs, can be influenced by various environmental factors. These can include the pH of the environment, the presence of other drugs or substances, and individual patient factors such as age, sex, genetic factors, and overall health status .
properties
IUPAC Name |
3-(3,3-dimethyl-1-phenyl-2-benzofuran-1-yl)-N-methylpropan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25NO.ClH/c1-19(2)17-12-7-8-13-18(17)20(22-19,14-9-15-21-3)16-10-5-4-6-11-16;/h4-8,10-13,21H,9,14-15H2,1-3H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JZXJIRQPHHWYGC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C2=CC=CC=C2C(O1)(CCCNC)C3=CC=CC=C3)C.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
7182-51-6 (Parent) |
Source
|
| Record name | Talopram hydrochloride [USAN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007013414 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID601020621 |
Source
|
| Record name | Talopram hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601020621 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
331.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Talopram hydrochloride | |
CAS RN |
7013-41-4 |
Source
|
| Record name | Talopram hydrochloride [USAN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007013414 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Talopram hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601020621 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 7013-41-4 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | TALOPRAM HYDROCHLORIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/0X97008FCC | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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